![molecular formula C9H13NO2 B063456 methyl (1S)-1-amino-3-ethenylcyclopent-3-ene-1-carboxylate CAS No. 194287-38-2](/img/structure/B63456.png)
methyl (1S)-1-amino-3-ethenylcyclopent-3-ene-1-carboxylate
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Overview
Description
Methyl (1S)-1-amino-3-ethenylcyclopent-3-ene-1-carboxylate, also known as ACE or ACE inhibitor, is a chemical compound that has been widely studied for its potential therapeutic applications. ACE is an enzyme that plays a crucial role in regulating blood pressure, and inhibitors of this enzyme have been shown to be effective in treating hypertension, heart failure, and other cardiovascular disorders.
Mechanism of Action
Methyl (1S)-1-amino-3-ethenylcyclopent-3-ene-1-carboxylate inhibitors work by blocking the activity of the this compound enzyme, which is responsible for converting angiotensin I to angiotensin II. Angiotensin II is a potent vasoconstrictor that can increase blood pressure and promote the development of cardiovascular disease. By inhibiting the production of angiotensin II, this compound inhibitors can help to lower blood pressure and improve cardiovascular function.
Biochemical and Physiological Effects:
In addition to their effects on blood pressure and cardiovascular function, this compound inhibitors have been shown to have a number of other biochemical and physiological effects. For example, this compound inhibitors can improve endothelial function, reduce inflammation, and enhance insulin sensitivity.
Advantages and Limitations for Lab Experiments
Methyl (1S)-1-amino-3-ethenylcyclopent-3-ene-1-carboxylate inhibitors have several advantages for use in laboratory experiments. They are relatively easy to synthesize and can be readily modified to produce analogs with different properties. However, there are also some limitations to their use, including their potential toxicity and the need for careful dosing and monitoring.
Future Directions
There are several areas of future research that could be pursued in the study of methyl (1S)-1-amino-3-ethenylcyclopent-3-ene-1-carboxylate inhibitors. One area of interest is the development of more selective and potent inhibitors that can target specific isoforms of the this compound enzyme. Another area of research is the exploration of the potential therapeutic applications of this compound inhibitors in other disease states, such as diabetes and cancer. Finally, there is also interest in developing new methods for delivering this compound inhibitors to specific tissues or organs, such as the heart or kidneys.
Synthesis Methods
The synthesis of methyl (1S)-1-amino-3-ethenylcyclopent-3-ene-1-carboxylate inhibitors typically involves the modification of natural peptides or the development of synthetic compounds that mimic the structure of these peptides. One common method for synthesizing this compound inhibitors involves the use of solid-phase peptide synthesis, which involves the stepwise assembly of amino acid residues on a solid support.
Scientific Research Applications
Methyl (1S)-1-amino-3-ethenylcyclopent-3-ene-1-carboxylate inhibitors have been extensively studied for their potential therapeutic applications in the treatment of hypertension, heart failure, and other cardiovascular disorders. Several large-scale clinical trials have demonstrated the effectiveness of this compound inhibitors in reducing blood pressure and improving cardiovascular outcomes in patients with these conditions.
Properties
194287-38-2 | |
Molecular Formula |
C9H13NO2 |
Molecular Weight |
167.2 g/mol |
IUPAC Name |
methyl (1S)-1-amino-3-ethenylcyclopent-3-ene-1-carboxylate |
InChI |
InChI=1S/C9H13NO2/c1-3-7-4-5-9(10,6-7)8(11)12-2/h3-4H,1,5-6,10H2,2H3/t9-/m0/s1 |
InChI Key |
LTESORDYGVRYAI-VIFPVBQESA-N |
Isomeric SMILES |
COC(=O)[C@@]1(CC=C(C1)C=C)N |
SMILES |
COC(=O)C1(CC=C(C1)C=C)N |
Canonical SMILES |
COC(=O)C1(CC=C(C1)C=C)N |
synonyms |
3-Cyclopentene-1-carboxylicacid,1-amino-3-ethenyl-,methylester,(1S)-(9CI) |
Origin of Product |
United States |
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